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Compound of Interest

Compound Name: 5-Carboxyphthalide

Cat. No.: B1580894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the melting
and boiling points of 5-Carboxyphthalide (CAS 4792-29-4), a key intermediate in the
synthesis of various compounds, including the antidepressant drug citalopram.[1][2] This
document collates predicted and reported data, outlines general experimental protocols for
property determination, and presents logical workflows relevant to its synthesis and
characterization.

Physicochemical Data Presentation

The quantitative data available for 5-Carboxyphthalide is summarized below. It is critical to
note the discrepancies and the predicted nature of some of the values, highlighting a need for
further experimental verification.
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Property Value Data Type Source(s)
Molecular Formula CoHeOa4 [3114]
Molecular Weight 178.14 g/mol [31[5]
Melting Point 50-55 °C Reported (Unverified) [61[7]
- _ 481.1 + 45.0 °C at 760 _
Boiling Point Predicted [3]
mmHg

Note on Data Discrepancy: The reported melting point of 50-55°C originates from a source that
incorrectly lists the molecular formula as CsHeO3.[6][7] This inconsistency suggests that the
provided melting point may be inaccurate or belong to a different compound. The majority of
reliable chemical databases do not list an experimentally determined melting point. The boiling
point is a computationally predicted value and has not been experimentally confirmed.[3]

Experimental Protocols

While specific, published experimental determinations for the melting and boiling points of 5-
Carboxyphthalide are not readily available, this section details the standard methodologies
that would be employed for such characterization.

1. Melting Point Determination (Capillary Method)

This standard procedure is used to determine the melting range of a solid compound, which
also serves as an indicator of purity.

¢ Principle: A small, powdered sample of the solid is heated slowly in a sealed capillary tube
immersed in a heat-transfer fluid. The temperature range from the first appearance of liquid
(onset) to the complete liquefaction of the solid is recorded as the melting range. Pure
compounds typically exhibit a sharp melting range (0.5-2 °C).

e Apparatus: Melting point apparatus (e.g., DigiMelt, Thiele tube), capillary tubes, thermometer
or digital temperature probe, solid sample of 5-Carboxyphthalide.

e Procedure:
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o Ensure the 5-Carboxyphthalide sample is thoroughly dried to remove any residual
solvent.

o Finely powder a small amount of the sample.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the
sealed end of the tube on a hard surface.[8]

o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the sample rapidly to a temperature approximately 15-20 °C below the expected
melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.[9]
o Record the temperature at which the first drop of liquid appears (T1).

o Record the temperature at which the entire sample becomes a clear liquid (T2). The
melting range is Tz - Ta.

o For accuracy, the determination should be repeated at least twice.
2. Boiling Point Determination

Given the high predicted boiling point (481.1 °C), distillation at atmospheric pressure is likely to
cause decomposition of the compound. Therefore, boiling point determination would typically
be performed under reduced pressure (vacuum distillation).

» Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals
the external pressure. By reducing the external pressure, the boiling point is lowered,
allowing distillation of high-boiling compounds at temperatures below their decomposition
point. The measured boiling point can then be extrapolated to atmospheric pressure using a
nomograph if required.

e Apparatus: Vacuum distillation setup (round-bottom flask, distillation head with thermometer,
condenser, receiving flask), vacuum pump, manometer, heating mantle.

e Procedure:
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o Place the 5-Carboxyphthalide sample in the round-bottom flask along with boiling chips
or a magnetic stirrer.

o Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed.

o Connect the apparatus to a vacuum pump and a manometer to monitor the pressure.
o Slowly reduce the pressure inside the apparatus to the desired level.

o Begin heating the sample gently.

o Record the temperature at which the liquid boils and a steady stream of condensate is
observed on the thermometer bulb.

o Simultaneously, record the pressure from the manometer.

o The observed temperature and pressure constitute the boiling point under reduced
pressure.

Logical and Experimental Workflows

As 5-Carboxyphthalide is primarily a synthetic intermediate, the following diagrams illustrate
its synthesis from common starting materials and a general workflow for its subsequent
characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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